2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(2,3-dichlorophenyl)acetamide

• IUPAC Name: 2-(4-bromo-5-methyl-3-nitropyrazol-1-yl)-N-(2,3-dichlorophenyl)acetamide
• InChI: InChI=1S/C12H9BrCl2N4O3/c1-6-10(13)12(19(21)22)17-18(6)5-9(20)16-8-4-2-3-7(14)11(8)15/h2-4H,5H2,1H3,(H,16,20)
• InChI Key: MZOKHJVWAHYYRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NC2=C(C(=CC=C2)Cl)Cl)[N+](=O)[O-])Br
• Molecular Formula: C12H9BrCl2N4O3
• Molecular Weight: 408.03 g/mol

Description

2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(2,3-dichlorophenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in medicine and biotechnology. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(2,3-dichlorophenyl)acetamide is not fully understood, but it is believed to act through the inhibition of specific enzymes or proteins. For example, it has been shown to inhibit the activity of the enzyme glycogen synthase kinase-3β, which is involved in the regulation of cell proliferation and differentiation. Additionally, this compound has been shown to bind to the protein FKBP12, which is involved in the regulation of the immune response.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific target protein or enzyme. For example, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Furthermore, this compound has been shown to modulate the immune response by inhibiting the activation of T cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(2,3-dichlorophenyl)acetamide in lab experiments is its high specificity for certain target proteins or enzymes. This allows for the selective inhibition or labeling of these targets, which can provide valuable insights into their function and regulation. However, one limitation of using this compound is its potential toxicity, as it has been shown to induce cell death in some cell types. Additionally, the synthesis of this compound can be challenging and time-consuming, which may limit its use in some experiments.

Future Directions

There are several future directions for the study of 2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(2,3-dichlorophenyl)acetamide. One direction is the further investigation of its potential applications in cancer therapy, as it has shown promising results in vitro. Additionally, the use of this compound as a tool in chemical biology could be expanded, as it has the potential to selectively label a wide range of proteins in living cells. Furthermore, the study of the mechanism of action of this compound could provide valuable insights into the regulation of specific enzymes and proteins, which could lead to the development of new therapeutics.

Synthesis Methods

The synthesis of 2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(2,3-dichlorophenyl)acetamide involves the reaction of 2,3-dichloroaniline with 4-bromo-5-methyl-3-nitropyrazole in the presence of a base, followed by the addition of acetic anhydride. The reaction is carried out in a solvent such as ethanol or acetonitrile, and the product is obtained through filtration and recrystallization. The purity of the product can be confirmed through techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(2,3-dichlorophenyl)acetamide has been studied for its potential applications in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been investigated for its anti-inflammatory properties, and its ability to modulate the immune response. Furthermore, this compound has been studied for its potential use as a tool in chemical biology, as it can be used to selectively label proteins in living cells.